Cas no 2229377-64-2 (1-(1H-pyrrol-3-yl)methylcyclopropan-1-ol)

• Product Name: 1-(1H-pyrrol-3-yl)methylcyclopropan-1-ol
• CAS No: 2229377-64-2
• MF: C₈H₁₁NO
• MW: 137.179042100906
• CID: 6152174
• PubChem ID: 165624713
• Update Time: 2025-09-26

1-(1H-pyrrol-3-yl)methylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1H-pyrrol-3-yl)methylcyclopropan-1-ol
• 2229377-64-2
• 1-[(1H-pyrrol-3-yl)methyl]cyclopropan-1-ol
• EN300-1789856

• Inchi： 1S/C8H11NO/c10-8(2-3-8)5-7-1-4-9-6-7/h1,4,6,9-10H,2-3,5H2
• InChI Key： JZGYXYCPUJBWAR-UHFFFAOYSA-N
• SMILES： OC1(CC2C=CNC=2)CC1

Computed Properties

• Exact Mass: 137.084063974g/mol
• Monoisotopic Mass: 137.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 36Ų

Additional information on 1-(1H-pyrrol-3-yl)methylcyclopropan-1-ol

Professional Introduction to Compound with CAS No. 2229377-64-2 and Product Name: 1-(1H-pyrrol-3-yl)methylcyclopropan-1-ol

The compound identified by the CAS number 2229377-64-2 and the product name 1-(1H-pyrrol-3-yl)methylcyclopropan-1-ol represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a cyclopropane ring linked to a pyrrole moiety, has garnered attention due to its unique structural features and potential biological activities. The cyclopropane ring is known for its high reactivity and strain, which can be exploited in drug design to enhance binding affinity and metabolic stability. The pyrrole group, on the other hand, is a common pharmacophore in many bioactive molecules, often involved in interactions with biological targets such as enzymes and receptors.

Recent advancements in computational chemistry and molecular modeling have enabled a deeper understanding of the interactions between this compound and biological targets. Studies have suggested that the 1-(1H-pyrrol-3-yl)methylcyclopropan-1-ol structure may exhibit inhibitory effects on certain enzymes by mimicking natural substrates or by inducing conformational changes in the enzyme active site. This has opened up new avenues for drug discovery, particularly in the treatment of inflammatory diseases and cancer.

The synthesis of this compound involves multi-step organic reactions, including cyclization and functional group transformations. The strategic placement of the cyclopropane ring at the 1-position of the pyrrole moiety is crucial for achieving the desired biological activity. Researchers have employed various synthetic methodologies to optimize yield and purity, often utilizing transition metal catalysis to facilitate key transformations. These efforts have led to more efficient synthetic routes, making it feasible to produce larger quantities of the compound for further studies.

In vitro studies have begun to unravel the pharmacological profile of 1-(1H-pyrrol-3-yl)methylcyclopropan-1-ol. Initial experiments have shown promising results in terms of binding affinity to target proteins and modulation of cellular pathways. For instance, preliminary data suggests that this compound may interact with enzymes involved in inflammation pathways, potentially leading to novel therapeutic interventions. Additionally, its ability to cross cell membranes efficiently makes it an attractive candidate for drug development.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like 1-(1H-pyrrol-3-yl)methylcyclopropan-1-ol. Predictive models have been developed to screen large chemical libraries for molecules with similar structural features and predicted biological activities. These models take into account various physicochemical properties, such as solubility, metabolic stability, and toxicity profiles, ensuring that only the most viable candidates proceed to further testing.

Future research directions include exploring derivative compounds generated by modifying the cyclopropane or pyrrole moieties. By systematically altering these functional groups, researchers aim to fine-tune the biological activity and pharmacokinetic properties of the molecule. This approach leverages structural diversity to identify compounds with enhanced efficacy and reduced side effects.

The role of 1-(1H-pyrrol-3-yl)methylcyclopropan-1-ol in medicinal chemistry extends beyond its potential as a drug candidate. It serves as a valuable scaffold for developing new analogs with tailored properties. The cyclopropane ring's strain can be harnessed to induce conformational changes in biological targets, while the pyrrole group provides a platform for further functionalization. This dual functionality makes it a versatile building block for innovative drug design.

As computational tools continue to improve, so does our ability to predict the behavior of complex molecules like 1-(1H-pyrrol-3-yl)methylcyclopropan-1-ol in vivo. Advanced simulation techniques allow researchers to model molecular interactions at an atomic level, providing insights into how the compound might behave within living systems. These simulations are complemented by experimental data from high-throughput screening assays, which help validate computational predictions.

The development of new synthetic methodologies is another critical area driving progress in this field. Efficient synthesis not only reduces costs but also allows for rapid exploration of chemical space. Techniques such as flow chemistry and microwave-assisted synthesis have been particularly useful in accelerating reaction times and improving yields. These advancements ensure that researchers can produce sufficient quantities of compounds like 1-(1H-pyrrol-3-yl)methylcyclopropan-1-ol for detailed pharmacological studies.

In conclusion, 2229377-64-2 and its corresponding product name 1-(1H-pyrrol-3-yl)methylcyclopropan-1-ol represent a fascinating example of how structural innovation can lead to novel therapeutic opportunities. The combination of computational chemistry, synthetic organic chemistry, and pharmacological studies has positioned this compound as a promising candidate for further development. As research progresses, it is expected that more insights will be gained into its potential applications in medicine, paving the way for new treatments targeting various diseases.